Cas no 2137838-16-3 (4-(2-acetyl-4-bromophenyl)morpholin-3-one)

• Product Name: 4-(2-acetyl-4-bromophenyl)morpholin-3-one
• CAS No: 2137838-16-3
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 6492042
• PubChem ID: 165795295
• Update Time: 2025-06-25

4-(2-acetyl-4-bromophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-acetyl-4-bromophenyl)morpholin-3-one
• 2137838-16-3
• EN300-1086236

• Inchi： 1S/C12H12BrNO3/c1-8(15)10-6-9(13)2-3-11(10)14-4-5-17-7-12(14)16/h2-3,6H,4-5,7H2,1H3
• InChI Key： JLRIKZRWQNLCNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(C)=O)C=1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 297.00006g/mol
• Monoisotopic Mass: 297.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-(2-acetyl-4-bromophenyl)morpholin-3-one

Comprehensive Overview of 4-(2-acetyl-4-bromophenyl)morpholin-3-one (CAS No. 2137838-16-3): Properties, Applications, and Research Insights

4-(2-acetyl-4-bromophenyl)morpholin-3-one (CAS No. 2137838-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This morpholinone derivative combines a bromophenyl moiety with an acetyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting kinase inhibitors and modulating enzymatic activity.

The compound's CAS number 2137838-16-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure, featuring a morpholin-3-one core, offers stability and reactivity, which are essential for designing novel therapeutic agents. Recent studies highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. The inclusion of a bromine atom further enhances its utility in cross-coupling reactions, a hotspot in modern synthetic chemistry.

From an industrial perspective, 4-(2-acetyl-4-bromophenyl)morpholin-3-one is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic processes have reduced the environmental footprint of its production, addressing the growing demand for sustainable chemical synthesis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure high purity, a key concern for end-users in the pharmaceutical sector.

Emerging applications of this compound also extend to material science, where its aromatic and heterocyclic components contribute to the development of advanced polymers. As the scientific community continues to investigate its properties, CAS 2137838-16-3 remains a focal point for patents and peer-reviewed publications. Its adaptability underscores the importance of structure-activity relationship (SAR) studies in modern drug design, a topic frequently searched in academic and industry forums.

In summary, 4-(2-acetyl-4-bromophenyl)morpholin-3-one exemplifies the intersection of innovation and practicality in organic chemistry. With its robust synthetic utility and expanding role in biomedical research, this compound is poised to influence future breakthroughs across multiple disciplines. For researchers seeking reliable data, its CAS registry number provides a gateway to curated scientific literature and supplier information, streamlining collaborative efforts.